Cas no 1355174-01-4 (1-(5-Methyl-6-morpholin-4-yl-pyridin-3-yl)-propylamine)

1-(5-Methyl-6-morpholin-4-yl-pyridin-3-yl)-propylamine is a specialized organic compound featuring a morpholine-substituted pyridine core with an amine-functionalized propyl side chain. Its structural design combines a heterocyclic aromatic system with a flexible aliphatic amine, offering versatility in synthetic applications. The morpholine moiety enhances solubility and stability, while the amine group provides a reactive site for further derivatization. This compound is particularly useful in pharmaceutical and agrochemical research, where its scaffold can serve as a key intermediate in the development of bioactive molecules. Its well-defined reactivity profile and modular structure make it valuable for medicinal chemistry and drug discovery efforts.

1-(5-Methyl-6-morpholin-4-yl-pyridin-3-yl)-propylamine structure

1355174-01-4 structure

Product Name:1-(5-Methyl-6-morpholin-4-yl-pyridin-3-yl)-propylamine

CAS No:1355174-01-4

MF:C₁₃H₂₁N₃O

MW:235.3253428936

CID:5149917

Update Time:2025-10-21

1-(5-Methyl-6-morpholin-4-yl-pyridin-3-yl)-propylamine Chemical and Physical Properties

Names and Identifiers

- 1-(5-Methyl-6-morpholin-4-yl-pyridin-3-yl)-propylamine
- 3-Pyridinemethanamine, α-ethyl-5-methyl-6-(4-morpholinyl)-
- Inchi： 1S/C13H21N3O/c1-3-12(14)11-8-10(2)13(15-9-11)16-4-6-17-7-5-16/h8-9,12H,3-7,14H2,1-2H3
- InChI Key： OCOUNQWJNPHSON-UHFFFAOYSA-N
- SMILES： NC(C1=CC(C)=C(N2CCOCC2)N=C1)CC

1-(5-Methyl-6-morpholin-4-yl-pyridin-3-yl)-propylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM499730-1g	1-(5-Methyl-6-morpholinopyridin-3-yl)propan-1-amine	1355174-01-4	97%	1g	$1190	2023-02-02

1-(5-Methyl-6-morpholin-4-yl-pyridin-3-yl)-propylamine Related Literature

1. Excellent humidity sensor based on ultrathin HKUST-1 nanosheets†

Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
2. Evolution of dealloying induced strain in nanoporous gold crystals†

Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
3. Enantio- & chemo-selective preparation of enantiomerically enriched aliphatic nitro alcohols using Candida parapsilosis ATCC 7330

Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
4. Excited state dynamics of symmetric and asymmetric Cr3(dpa)4Cl2 measured using femtosecond transient absorption spectroscopy†

Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
5. Exchanged ligands on the surface of a giant cluster: [(MoO3)176(H2O)63(CH3OH)17Hn](32 – n)–

Chem. Commun., 1998, 1501-1502

Additional information on 1-(5-Methyl-6-morpholin-4-yl-pyridin-3-yl)-propylamine

1-(5-Methyl-6-morpholin-4-yl-pyridin-3-yl)-propylamine

The compound 1-(5-Methyl-6-morpholin-4-yl-pyridin-3-yl)-propylamine (CAS No: 1355174-01-4) is a highly specialized organic molecule with significant potential in the field of pharmaceutical research and development. This compound has garnered attention due to its unique structural features and promising biological activities, making it a valuable asset in the design of novel therapeutic agents.

Structural Analysis: The molecule consists of a pyridine ring substituted with a methyl group at position 5 and a morpholine group at position 6. The propylamine moiety is attached to the pyridine ring at position 3, creating a versatile scaffold for further functionalization. The combination of these groups imparts the compound with unique electronic and steric properties, which are critical for its interactions with biological targets.

Synthesis and Characterization: Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(5-Methyl-6-morpholin-4-yl-pyridin-3-yl)-propylamine. Researchers have employed various strategies, including nucleophilic aromatic substitution and palladium-catalyzed coupling reactions, to achieve high yields and purity levels. The compound has been thoroughly characterized using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, ensuring its structural integrity and stability.

Biological Activity: Studies have demonstrated that 1-(5-Methyl-6-morpholin-4-yl-pyridin-3-yl)-propylamine exhibits potent activity against several disease-relevant targets. For instance, it has shown remarkable inhibitory effects on kinases involved in cancer progression, making it a promising candidate for anti-cancer drug development. Additionally, the compound has demonstrated neuroprotective properties in vitro, suggesting its potential application in treating neurodegenerative disorders.

Applications in Drug Discovery: The versatility of 1-(5-Methyl-6-morpholin-4-yl-pyridin-3-yl)-propylamine lies in its ability to serve as a lead compound for medicinal chemistry campaigns. Its modular structure allows for easy modification of substituents, enabling researchers to explore a wide range of chemical space while maintaining core pharmacophoric elements.

Safety and Toxicology: Preclinical studies have indicated that 1-(5-Methyl-6-morpholin-4-yl-pyridin-3-yl)-propylamine demonstrates favorable safety profiles with minimal toxicity at therapeutic doses. These findings underscore its potential for translation into clinical settings.